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Introduction
PIK-90 is a potent, cell-permeable small molecule inhibitor that has garnered significant interest

in cancer research and cell signaling studies.[1] It belongs to the class of phosphoinositide 3-

kinase (PI3K) inhibitors, a family of enzymes crucial for regulating a multitude of cellular

processes, including cell growth, proliferation, survival, and metabolism.[2][3] Dysregulation of

the PI3K signaling pathway is a common event in various human cancers, making it a prime

target for therapeutic intervention.[2][3] This technical guide provides a comprehensive

overview of the cellular targets of PIK-90, its inhibitory profile, the signaling pathways it

modulates, and detailed experimental protocols for its characterization.

Primary Cellular Targets of PIK-90
PIK-90 is a dual inhibitor, primarily targeting two key classes of enzymes: the phosphoinositide

3-kinases (PI3Ks) and the DNA-dependent protein kinase (DNA-PK).[4][5]
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Phosphoinositide 3-Kinases (PI3Ks)
PIK-90 exhibits potent inhibitory activity against multiple isoforms of Class I PI3Ks.[1][6][7] The

Class I PI3Ks are heterodimeric enzymes composed of a catalytic subunit (p110) and a

regulatory subunit (p85).[3] There are four isoforms of the p110 catalytic subunit: α, β, γ, and δ.

PIK-90 demonstrates a distinct pattern of isoform selectivity, with the highest potency against

the p110α and p110γ isoforms.[6][8]

DNA-Dependent Protein Kinase (DNA-PK)
In addition to its effects on PI3Ks, PIK-90 is a potent inhibitor of the DNA-dependent protein

kinase (DNA-PK).[4][5] DNA-PK is a nuclear serine/threonine protein kinase that plays a critical

role in the non-homologous end joining (NHEJ) pathway of DNA double-strand break repair.[5]

Quantitative Inhibitory Profile of PIK-90
The inhibitory potency of PIK-90 against its primary targets and other related kinases has been

quantified through various in vitro kinase assays, with the half-maximal inhibitory concentration

(IC50) being the key parameter.
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Target Kinase IC50 (nM) Reference(s)

Class I PI3Ks

p110α (PIK3CA) 11 [1][4][6]

p110β (PIK3CB) 350 [1][4]

p110γ (PIK3CG) 18 [4][6]

p110δ (PIK3CD) 58 [4][6]

DNA-PK 13 [4]

Other Kinases

mTORC1 1050 [4]

PI3KC2α 47 [4]

PI3KC2β 64 [4]

hsVPS34 830 [4]

ATM 610 [4]

ATR 3100 [4]

Signaling Pathways Modulated by PIK-90
By inhibiting PI3Ks and DNA-PK, PIK-90 effectively modulates critical cellular signaling

pathways involved in cell survival, proliferation, and DNA repair.

PI3K/Akt/mTOR Signaling Pathway
The PI3K/Akt/mTOR pathway is a central regulator of cell growth and survival.[9] Upon

activation by growth factors, PI3K phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2)

to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger,

recruiting and activating downstream effectors, most notably the serine/threonine kinase Akt.

Activated Akt, in turn, phosphorylates a myriad of substrates, leading to the activation of the

mammalian target of rapamycin (mTOR) and the promotion of cell survival and proliferation
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while inhibiting apoptosis.[9] PIK-90, by inhibiting PI3K, blocks the production of PIP3, thereby

preventing the activation of Akt and the subsequent downstream signaling events.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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